Cas no 1042-85-9 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl- structure
1042-85-9 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-
CAS No:1042-85-9
MF:C18H22N2O3
MW:314.378884792328
CID:152312
PubChem ID:13968
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-
    • 1-cyclohexyl-5-ethyl-3-phenyl-1,3-diazinane-2,4,6-trione
    • 1-Cyclohexyl-5-ethyl-3-phenylbarbituric acid
    • 1-Cyclohexyl-5-ethyl-3-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
    • DTXSID50908865
    • BARBITURIC ACID, 1-CYCLOHEXYL-5-ETHYL-3-PHENYL-
    • BRN 0897064
    • 1042-85-9
    • Inchi: 1S/C18H22N2O3/c1-2-15-16(21)19(13-9-5-3-6-10-13)18(23)20(17(15)22)14-11-7-4-8-12-14/h3,5-6,9-10,14-15H,2,4,7-8,11-12H2,1H3
    • InChI Key: VHGLHDSRPPOBQD-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)C(N(C2C=CC=CC=2)C(N1C1CCCCC1)=O)=O

Computed Properties

  • Exact Mass: 314.16316
  • Monoisotopic Mass: 314.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.7A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.209
  • Boiling Point: 434.9°C at 760 mmHg
  • Flash Point: 181°C
  • Refractive Index: 1.571
  • PSA: 57.69
  • LogP: 3.34360

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl- Related Literature

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